Cas no 24618-35-7 (2-bromo-1-methoxybutane)

• Product Name: 2-bromo-1-methoxybutane
• CAS No: 24618-35-7
• MF: C₅H₁₁BrO
• MW: 167.044241189957
• CID: 2933528
• PubChem ID: 523992
• Update Time: 2025-08-05

2-bromo-1-methoxybutane Chemical and Physical Properties

Names and Identifiers

• 2-bromo-1-methoxybutane
• 24618-35-7
• CS-0231861
• DTXSID001313442
• ZAA61835
• AKOS011603359
• Butane, 2-bromo-1-methoxy
• MPXVTXBMYIRQGB-UHFFFAOYSA-N
• 8-Methyl-3-([(3-toluidinocarbonyl)oxy]imino)-8-azabicyclo[3.2.1]octane
• G49400
• EN300-1256705

• Inchi： 1S/C5H11BrO/c1-3-5(6)4-7-2/h5H,3-4H2,1-2H3
• InChI Key： MPXVTXBMYIRQGB-UHFFFAOYSA-N
• SMILES： BrC(COC)CC

Computed Properties

• Exact Mass: 165.99933g/mol
• Monoisotopic Mass: 165.99933g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 7
• Rotatable Bond Count: 3
• Complexity: 39.1
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 9.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Dialkyl ethers
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Dialkyl ethers

Additional information on 2-bromo-1-methoxybutane

Introduction to 2-Bromo-1-Methoxybutane (CAS No. 24618-35-7)

2-Bromo-1-methoxybutane (CAS No. 24618-35-7) is a chemical compound with the molecular formula C5H11BrO. It belongs to the class of alkyl bromides and is widely used in organic synthesis as an intermediate in the preparation of various pharmaceuticals, agrochemicals, and specialty chemicals. The compound is characterized by its bromine atom attached to the second carbon of a four-carbon chain, with a methoxy group (-OCH3) attached to the first carbon. This structure makes it a versatile building block in organic chemistry due to its reactivity and ease of functional group transformation.

The synthesis of 2-bromo-1-methoxybutane can be achieved through various methods, including the bromination of alcohols or alkenes, or through nucleophilic substitution reactions. One common approach involves the reaction of 1-methoxybutanol with a brominating agent such as hydrogen bromide (HBr) in the presence of a catalyst. The choice of synthesis method depends on the starting materials available and the desired purity of the final product.

2-Bromo-1-methoxybutane has been extensively studied for its applications in drug discovery and development. Recent research has focused on its use as an intermediate in the synthesis of bioactive compounds, particularly those with potential anticancer, antiviral, or antibacterial properties. For instance, studies have shown that derivatives of this compound can exhibit significant activity against certain pathogens, making it a valuable tool in medicinal chemistry.

In addition to its role in pharmaceuticals, 2-bromo-1-methoxybutane is also employed in the synthesis of advanced materials, such as polymers and surfactants. Its ability to undergo various nucleophilic substitution reactions makes it an ideal precursor for functionalized polymers with tailored properties. Recent advancements in polymer chemistry have leveraged this compound to develop materials with improved mechanical strength, thermal stability, and biocompatibility.

The chemical properties of 2-bromo-1-methoxybutane are well-documented, with a boiling point of approximately 90°C at standard pressure and a density of around 1.3 g/cm³. It is soluble in common organic solvents such as dichloromethane (DCM), diethyl ether (Et₂O), and THF but is sparingly soluble in water. These physical properties make it suitable for use in both laboratory-scale reactions and industrial processes.

From an environmental perspective, 2-bromo-1-methoxybutane has been studied for its biodegradation potential and ecological impact. Research indicates that it undergoes rapid degradation under aerobic conditions, reducing its persistence in aquatic environments. However, proper handling and disposal protocols are recommended to minimize any adverse effects on ecosystems.

In conclusion, 2-bromo-1-methoxybutane (CAS No. 24618-35-7) is a versatile and valuable compound in organic synthesis, offering numerous applications across various industries. Its reactivity, ease of synthesis, and compatibility with diverse reaction conditions make it an indispensable tool for chemists and researchers worldwide.